Cas no 134-96-3 (Syringaldehyde)

Syringaldehyde Properties

Names and Identifiers

• 4-Hydroxy-3,5-dimethoxybenzaldehyde
• Syringaldehyde (4-Hydroxy 3,5-dimethoxybenzaldehyde)
• 3,5-Dimethoxy-4-hydroxybenzaldehyde~4-Hydroxy-3,5-dimethoxybenzaldehyde
• Syringaldehyde
• Springaldehyde
• 3,5-Dimethoxy-4-hydroxybenzaldehyde
• SYRINGALDEHYDE(RG)
• Syringaldehyde1000µg
• Syringic Aldehyde
• 4-Hydroxy-3
• [ "4-Hydroxy-3", "5-dimethoxybenzaldehyde" ]
• FEMA 4049
• Lilac aldehyde
• Cedar aldehyde
• Syrangaldehyde
• syringealdehyde
• SYRINGA ALDEHYDE
• Syringylaldehyde
• Syringe aldehyde
• Benzaldehyde, 4-hydroxy-3,5-dimethoxy-
• Gallaldehyde 3,5-dimethyl ether
• 3,5-Dimethoxy-4-hydroxybenzene carbonal
• 4-hydroxy-3,5-dimethoxy-benzaldehyde
• Benzaldehyde, 3,5-dimethoxy-4-hydroxy-
• 4-Hydroksy-3,5-dwumetoksybenzaldehyd [Polish]
• 4-Hydroksy-3,5-dwumetoksybenzaldehyd
• BR
• SYRINGALDEHYDE
• springaldehyde
• +Expand

• MDL： MFCD00006943
• InChIKey： KCDXJAYRVLXPFO-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4/c1-12-7-3-6(5-10)4-8(13-2)9(7)11/h3-5,11H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=O)C([H])=C(C=1O[H])OC([H])([H])[H]
• BRN： 784514

Computed Properties

• Exact Mass: 182.057909g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.057909g/mol
• Monoisotopic Mass: 182.057909g/mol
• Topological Polar Surface Area: 55.8Ų
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0
• Molecular Weight: 182.17

Experimental Properties

• LogP: 1.22190
• PSA: 55.76000
• Merck: 14,9015
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: Very slightly soluble
• Boiling Point: 192-193 °C/14 mmHg(lit.)
• Melting Point: 110-113 °C (lit.)
• Flash Point: 192-193℃/14mm
• FEMA: 4049 | 4-HYDROXY-3,5,-DIMETHOXY BENZALDEHYDE
• Solubility: Insoluble in water
• Color/Form: Powder
• Sensitiveness: Air Sensitive
• Density: 1.013

Syringaldehyde Security Information

• Symbol: GHS07
• RTECS：CU5760000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Syringaldehyde Customs Data

• HS CODE：29124900
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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